Cas no 1361912-95-9 (Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-5-acetate)

• Product Name: Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-5-acetate
• CAS No: 1361912-95-9
• MF: C₁₂H₁₆F₂N₂O₂
• MW: 258.264450073242
• CID: 4932837
• Update Time: 2025-07-19

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-5-acetate

• Inchi： 1S/C12H16F2N2O2/c1-3-18-10(17)4-8-6-16-9(5-15)11(7(8)2)12(13)14/h6,12H,3-5,15H2,1-2H3
• InChI Key： KIQBHYLYLQVGHG-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC=C(CC(=O)OCC)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 277
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-5-acetate

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-5-acetate (CAS No. 1361912-95-9): A Comprehensive Overview

Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-5-acetate (CAS No. 1361912-95-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a promising candidate for various chemical and biological applications. The presence of both amino and difluoromethyl groups, along with a pyridine core, contributes to its versatility and reactivity, making it an intriguing subject for further research and development.

The compound's molecular structure, featuring a pyridine ring substituted with an acetic ester group at the 5-position, an amino methyl group at the 2-position, and a difluoromethyl group at the 3-position, imparts distinct chemical properties. These structural features not only influence its reactivity but also open up possibilities for its use in synthesizing more complex molecules. The acetic ester moiety, in particular, can serve as a versatile handle for further functionalization, enabling the construction of larger and more intricate molecular architectures.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in medicinal chemistry. Pyridine derivatives, due to their prevalence in bioactive molecules, have been extensively studied. Among these derivatives, Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-5-acetate stands out due to its unique combination of functional groups. The amino methyl group at the 2-position can participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug candidates to biological targets. Meanwhile, the difluoromethyl group at the 3-position can enhance metabolic stability and binding affinity by introducing fluorine atoms, which are known to modulate pharmacokinetic properties.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such complex molecules. The synthesis of Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-5-acetate involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the progress in organic synthesis but also underscore the importance of innovative approaches in accessing structurally diverse compounds.

The potential applications of Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-5-acetate extend beyond basic research. In drug discovery, this compound can serve as a key intermediate in the synthesis of novel therapeutic agents. Its structural features make it a suitable scaffold for designing molecules with enhanced binding properties to biological targets such as enzymes and receptors. Additionally, its versatility allows for modifications that can tailor its pharmacological profile to specific therapeutic needs.

The use of computational methods has also played a crucial role in understanding the behavior of Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-5-acetate. Molecular modeling techniques have been employed to predict its interactions with biological targets and to optimize its structure for improved efficacy. These computational studies provide valuable insights into the compound's mechanism of action and help guide experimental efforts towards more effective drug candidates.

In conclusion, Ethyl 2-(aminomethyl)-3-(difluoromethyl)-4-methylpyridine-5-acetate (CAS No. 1361912-95-9) is a multifaceted compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and reactivity make it an attractive candidate for further exploration in drug discovery and molecular engineering. As research continues to uncover new synthetic strategies and applications, this compound is poised to play a vital role in advancing our understanding of complex molecular systems.